Cas no 27694-08-2 (1,4-Dithiaspiro[4.5]decan-6-one)

• Product Name: 1,4-Dithiaspiro[4.5]decan-6-one
• CAS No: 27694-08-2
• MF: C₈H₁₂OS₂
• MW: 188.310279846191
• CID: 251359
• PubChem ID: 4057139
• Update Time: 2025-04-19

1,4-Dithiaspiro[4.5]decan-6-one Chemical and Physical Properties

Names and Identifiers

• 1,4-Dithiaspiro[4.5]decan-6-one
• 1,2-(Ethylenedithio)cyclohexanone
• 1,4-dithiaspiro[4.5]decan-10-one
• 1,4-Dithia-spiro[4.5]decan-6-on
• 1,4-dithia-spiro[4.5]decan-6-one
• 2,2-(1,2-ethanedithio)cyclohexanone
• 6-oxospiro<cyclohexane-1,2'-1',3'-dithiolan>
• cyclohezanespiro-2'-(1',3'-dithiolan)-2-one
• dithia-1,4 spiro<4,5> decanone-6
• 1,4-dithiaspiro[4.5]decan-6-on
• 27694-08-2
• FT-0736619
• DTXSID20398855

• Inchi： 1S/C8H12OS2/c9-7-3-1-2-4-8(7)10-5-6-11-8/h1-6H2
• InChI Key： FKUJTNZQICPTED-UHFFFAOYSA-N
• SMILES： S1CCSC21C(CCCC2)=O

Computed Properties

• Exact Mass: 188.03300
• Monoisotopic Mass: 188.03295735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.67000
• LogP: 1.95660